Cas no 1805201-17-5 (Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate)

• Product Name: Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate
• CAS No: 1805201-17-5
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• CID: 4805589
• Update Time: 2025-06-08

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate

• Inchi： 1S/C11H11ClF3NO2/c1-2-18-8(17)4-6-3-7(5-12)11(15)16-9(6)10(13)14/h3,10H,2,4-5H2,1H3
• InChI Key： NBWSBEUBEPGBSS-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(F)F)C(=C1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate

Comprehensive Overview of Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1805201-17-5)

Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1805201-17-5) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, difluoromethyl, and fluoropyridine functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, featuring a combination of halogen and fluorine substituents, makes it a valuable intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate as a building block for developing novel therapeutics targeting infectious diseases and chronic conditions. Its CAS No. 1805201-17-5 is frequently searched in scientific databases, reflecting its growing relevance in medicinal chemistry.

The compound's chloromethyl group offers reactivity for further functionalization, while the difluoromethyl moiety contributes to lipophilicity and membrane permeability. These properties align with current trends in drug design, where fluorine-containing compounds are prioritized for their ability to improve pharmacokinetics. Additionally, the fluoropyridine core is a hotspot in agrochemical innovation, as it enhances pesticidal activity and environmental compatibility.

From an industrial perspective, Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its purity and stability are critical for downstream applications, prompting rigorous quality control measures. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, the compound's chloromethyl and fluorine components necessitate careful handling to minimize ecological impact. Sustainable synthesis methods, such as flow chemistry and green solvents, are being explored to align with global green chemistry initiatives.

In summary, Ethyl 3-(chloromethyl)-6-(difluoromethyl)-2-fluoropyridine-5-acetate (CAS No. 1805201-17-5) represents a cutting-edge intersection of chemistry and life sciences. Its versatility in drug development and crop science, coupled with its fluorinated pyridine backbone, positions it as a compound of enduring scientific and commercial interest.